2-Oxo-heneicosanoic acid

• Molecular Formula: C21H40O3
• Molecular Weight: 340.5 g/mol
• IUPAC Name: 2-oxohenicosanoic acid
• InChI: InChI=1S/C21H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(22)21(23)24/h2-19H2,1H3,(H,23,24)
• InChI Key: RNIWLIHFOSDVEB-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCC(=O)C(=O)O

Description

2-Oxo-heneicosanoic acid (C₂₁H₄₀O₃) is a long-chain α-keto fatty acid characterized by a 21-carbon backbone with a ketone group at the second carbon (C-2) and a terminal carboxylic acid group. It is systematically named as 2-oxo-heneicosanoic acid, with the synonym FA oxo(21:0) . This compound belongs to the broader class of 2-oxo-substituted alkanoic acids, which are structurally defined by an oxo (ketone) group at the α-position relative to the carboxylic acid moiety. Such compounds are pivotal in metabolic pathways, organic synthesis, and pharmaceutical applications due to their reactive α-keto group, which participates in tautomerism and enzymatic reactions .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Chain Length and Functional Group Variations

2-Oxooctanoic Acid (C₈H₁₄O₃)

• Structure: An 8-carbon α-keto fatty acid (synonyms: α-ketocaprylic acid, 2-keto-n-caprylic acid).
• Properties: Shorter chain length increases solubility in polar solvents compared to 2-oxo-heneicosanoic acid.
• Applications : Used in lipid metabolism studies and as a precursor for synthesizing medium-chain fatty acid derivatives .

2-Oxoadipic Acid (C₆H₈O₅)

• Structure: A six-carbon dicarboxylic acid with an oxo group at C-2 (synonyms: 2-ketoadipic acid).
• Properties : The presence of two carboxylic acid groups enhances water solubility and chelating capacity.
• Biological Role: Linked to metabolic disorders (e.g., 2-aminoadipic 2-oxoadipic aciduria) and mitochondrial dysfunction .

Pyruvic Acid (C₃H₄O₃)

• Structure: The simplest α-keto acid (2-oxopropanoic acid).
• Reactivity: High metabolic relevance as a glycolysis intermediate. Its small size allows rapid cellular uptake, unlike long-chain analogs like 2-oxo-heneicosanoic acid .

Substituent Modifications

2-(Methylamino)-2-oxoacetic Acid (C₃H₅NO₃)

• Structure : Incorporates an amide group (N-methyl) at C-2 instead of a ketone.
• Impact: The amide group reduces electrophilicity at the α-carbon, limiting participation in keto-enol tautomerism. This contrasts with 2-oxo-heneicosanoic acid, where the α-keto group is reactive .

2-(4-Ethylphenyl)-2-oxoacetic Acid (C₁₀H₁₀O₃)

• Structure : Aromatic α-keto acid with a 4-ethylphenyl group.

2-Oxo-6-methylthiohexanoic Acid (C₇H₁₂O₃S)

• Structure : Contains a methylthio (-SCH₃) group at C-4.
• Reactivity: The sulfur atom enhances nucleophilicity, enabling unique metabolic pathways, such as involvement in sulfur amino acid metabolism .

Q & A

Basic Research Questions

What are the optimal synthetic pathways for 2-Oxo-heneicosanoic acid, and how can purity be validated?

Methodological Answer:
Synthesis typically involves α-ketoacid elongation or enzymatic oxidation of heneicosanoic acid derivatives. Purification via column chromatography (silica gel or reverse-phase) is critical to remove byproducts. Validate purity using:

• HPLC with UV detection (210–260 nm for carbonyl absorption).
• NMR spectroscopy (¹H/¹³C) to confirm the keto group (δ ~200–220 ppm for carbonyl carbon) and alkyl chain integrity .
• Mass spectrometry (MS) for molecular ion confirmation (expected m/z for C21H40O3: ~340.3) .
  

Which analytical techniques are most reliable for quantifying 2-Oxo-heneicosanoic acid in biological matrices?

Methodological Answer:

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS): Optimize mobile phases (e.g., acetonitrile/water with 0.1% formic acid) for separation on C18 columns. Use deuterated internal standards (e.g., 2-Oxo-heneicosanoic acid-d4) to correct matrix effects .
• Gas chromatography-MS (GC-MS): Derivatize with BSTFA/TMCS to enhance volatility. Monitor fragments at m/z 73 (trimethylsilyl group) and molecular ion clusters.
• Validate methods per ICH guidelines (linearity, LOD/LOQ, recovery rates) .

How can researchers investigate the biological roles of 2-Oxo-heneicosanoic acid in cellular metabolism?

Methodological Answer:

• In vitro models: Treat cultured cells (e.g., retinal pigment epithelial cells ) with 2-Oxo-heneicosanoic acid and analyze metabolomic shifts via untargeted LC-MS.
• Gene expression profiling: Use qPCR or RNA-seq to assess pathways like β-oxidation or ketolysis (e.g., ACAT1, HMGCS2).
• Isotope tracing: Employ ¹³C-labeled 2-Oxo-heneicosanoic acid to track carbon flux in TCA cycle intermediates .

Advanced Research Questions

How should contradictory data on 2-Oxo-heneicosanoic acid’s metabolic effects be resolved (e.g., pro- vs. anti-apoptotic roles)?

Methodological Answer:

• Meta-analysis: Systematically review experimental conditions (e.g., dose, cell type, exposure time). For example, retinal cells in showed concentration-dependent effects (bar graphs with asterisks indicating p<0.05).
• Dose-response studies: Test across a wide range (nM–mM) to identify biphasic effects.
• Mechanistic assays: Use CRISPR/Cas9 knockouts (e.g., TSPO deletion ) to isolate pathways. Replicate findings in ≥3 independent models (e.g., primary cells, organoids) .

What experimental strategies are effective for elucidating 2-Oxo-heneicosanoic acid’s pharmacokinetics and tissue distribution?

Methodological Answer:

• In vivo models: Administer radiolabeled (³H/¹⁴C) 2-Oxo-heneicosanoic acid to rodents. Collect plasma, bile, and tissues (liver, brain) at timed intervals.
• Portal vein sampling: Measure first-pass hepatic extraction, as seen in ’s study of IDN-6556 (portal vs. systemic concentrations).
• Biliary excretion assays: Cannulate bile ducts to quantify intact compound recovery (e.g., 51% after i.v. administration in ) .

What are the key challenges in designing longitudinal studies to assess 2-Oxo-heneicosanoic acid’s role in chronic diseases?

Methodological Answer:

• Endpoint selection: Prioritize biomarkers validated in acute models (e.g., ALT reduction in liver injury ).
• Stability testing: Confirm compound integrity in storage (e.g., -80°C under argon) and biological fluids (use protease inhibitors).
• Multi-omics integration: Combine metabolomics with proteomics (e.g., SILAC) and epigenomics to capture dynamic interactions .

How can cross-disciplinary approaches enhance understanding of 2-Oxo-heneicosanoic acid’s functions?

Methodological Answer:

• Material science: Engineer lipid nanoparticles for targeted delivery (e.g., liver-tropism in ).
• Synthetic biology: Express ketoacid dehydrogenases (e.g., E2 complex ) in microbial hosts for large-scale production.
• Clinical metabolomics: Correlate plasma 2-Oxo-heneicosanoic acid levels with patient outcomes in cohort studies, adjusting for confounders (BMI, diet) .